Cas no 6269-25-6 (2-(Hydroxymethyl)-5-methoxy-4H-pyran-4-one)

2-(Hydroxymethyl)-5-methoxy-4H-pyran-4-one structure
6269-25-6 structure
Product Name:2-(Hydroxymethyl)-5-methoxy-4H-pyran-4-one
CAS No:6269-25-6
MF:C7H8O4
MW:156.136022567749
MDL:MFCD00224874
CID:957270
PubChem ID:234556
Update Time:2025-04-19

2-(Hydroxymethyl)-5-methoxy-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

    • 2-(hydroxymethyl)-5-methoxy-4H-pyran-4-one
    • 2-(hydroxymethyl)-5-methoxypyran-4-one
    • 5-Methoxy-2-hydroxymethyl-4H-pyron
    • hydroxymethylmethoxypyranone
    • kojic acid monomethyl ether
    • Methoxykojisaeure
    • methyl kojate
    • O-methylkojic acid
    • 4H-Pyran-4-one, 2-(hydroxymethyl)-5-methoxy-
    • NSC34630
    • RLWWKLWEBQOOAB-UHFFFAOYSA-
    • RLWWKLWEBQOOAB-UHFFFAOYSA-N
    • STL373079
    • SBB087126
    • BDBM50436140
    • BBL028424
    • 2-hydroxymethyl-5-methoxy-4-pyranone
    • RP
    • InChI=1/C7H8O4/c1-10-7-4-11-5(3-8)2-6(7)9/h2,4,8H,3H2,1H3
    • DTXSID00283977
    • EN300-97756
    • CS-0036814
    • Z1198152384
    • SY123044
    • A917445
    • J-506434
    • NSC-34630
    • CHEMBL448625
    • F2158-0411
    • FD-0057
    • SCHEMBL1686898
    • 6269-25-6
    • FT-0681018
    • AM804151
    • 2-hydroxymethyl-5-methoxy-pyran-4-one
    • MFCD00224874
    • AKOS005072714
    • AE-413/20387030
    • AA-516/25012182
    • ALBB-025527
    • 2-(Hydroxymethyl)-5-methoxy-4H-pyran-4-one
    • MDL： MFCD00224874
    • Inchi： 1S/C7H8O4/c1-10-7-4-11-5(3-8)2-6(7)9/h2,4,8H,3H2,1H3
    • InChI Key： RLWWKLWEBQOOAB-UHFFFAOYSA-N
    • SMILES： O1C=C(C(C=C1CO)=O)OC

Computed Properties

  • Exact Mass: 156.04200
  • Monoisotopic Mass: 156.04225873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8
  • XLogP3: -0.6

Experimental Properties

  • Melting Point: 165-167°
  • PSA: 59.67000
  • LogP: 0.14070

2-(Hydroxymethyl)-5-methoxy-4H-pyran-4-one Security Information

  • HazardClass：IRRITANT

2-(Hydroxymethyl)-5-methoxy-4H-pyran-4-one Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(Hydroxymethyl)-5-methoxy-4H-pyran-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
047167-500mg
2-(Hydroxymethyl)-5-methoxy-4H-pyran-4-one
 6269-25-6 >95%
500mg
 3966CNY 2021-05-07
Alichem
A119001396-1g
2-(Hydroxymethyl)-5-methoxy-4H-pyran-4-one
 6269-25-6 95%
1g
 $318.24 2023-09-01
Alichem
A119001396-5g
2-(Hydroxymethyl)-5-methoxy-4H-pyran-4-one
 6269-25-6 95%
5g
 $1074.64 2023-09-01
Ambeed
A538731-250mg
2-(Hydroxymethyl)-5-methoxy-4H-pyran-4-one
 6269-25-6 95%
250mg
 $28.0 2025-04-18
Ambeed
A538731-1g
2-(Hydroxymethyl)-5-methoxy-4H-pyran-4-one
 6269-25-6 95%
1g
 $74.0 2025-04-18
Ambeed
A538731-5g
2-(Hydroxymethyl)-5-methoxy-4H-pyran-4-one
 6269-25-6 95%
5g
 $246.0 2025-04-18
Chemenu
CM323179-1g
2-(Hydroxymethyl)-5-methoxy-4H-pyran-4-one
 6269-25-6 95%
1g
 $*** 2023-05-30
Chemenu
CM323179-5g
2-(Hydroxymethyl)-5-methoxy-4H-pyran-4-one
 6269-25-6 95%
5g
 $*** 2023-05-30
TRC
H182956-100mg
2-(Hydroxymethyl)-5-methoxy-4H-pyran-4-one
 6269-25-6
100mg
 $64.00 2023-05-18
TRC
H182956-500mg
2-(Hydroxymethyl)-5-methoxy-4H-pyran-4-one
 6269-25-6
500mg
 $196.00 2023-05-18

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